Adenosine, 8-(4-methoxyphenyl)-

• Molecular Formula: C17H19N5O5
• Molecular Weight: 373.4 g/mol
• IUPAC Name: (2R,3R,4S,5R)-2-[6-amino-8-(4-methoxyphenyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• InChI: InChI=1S/C17H19N5O5/c1-26-9-4-2-8(3-5-9)15-21-11-14(18)19-7-20-16(11)22(15)17-13(25)12(24)10(6-23)27-17/h2-5,7,10,12-13,17,23-25H,6H2,1H3,(H2,18,19,20)/t10-,12-,13-,17-/m1/s1
• InChI Key: OKPNPELXKRMPQE-CNEMSGBDSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2=NC3=C(N=CN=C3N2[C@H]4[C@@H]([C@@H]([C@H](O4)CO)O)O)N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(N=CN=C3N2C4C(C(C(O4)CO)O)O)N
• CAS No.: 73340-80-4

Description

Adenosine, 8-(4-methoxyphenyl)- is a derivative of adenosine, a nucleoside composed of adenine linked to ribose. This compound is notable for its potential applications in various scientific fields, including pharmacology and biochemistry. The presence of the 4-methoxyphenyl group enhances its chemical properties, making it a subject of interest for researchers.

Preparation Methods

One common method includes the use of a Suzuki-Miyaura cross-coupling reaction, where a boronic acid derivative of the 4-methoxyphenyl group is coupled with a halogenated adenosine derivative in the presence of a palladium catalyst . This method is favored for its high yield and scalability.

Chemical Reactions Analysis

Adenosine, 8-(4-methoxyphenyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, resulting in the removal of the methoxy group.

Substitution: Nucleophilic substitution reactions can occur at the methoxy group, where it can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

Adenosine, 8-(4-methoxyphenyl)- has several applications in scientific research:

Pharmacology: It is studied for its potential as an adenosine receptor antagonist, which can be useful in treating conditions like Parkinson’s disease and certain types of cancer.

Biochemistry: The compound is used to study the mechanisms of adenosine receptors and their role in various physiological processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its neuroprotective effects and its role in modulating immune responses.

Comparison with Similar Compounds

Adenosine, 8-(4-methoxyphenyl)- can be compared with other adenosine derivatives, such as:

Adenosine, 8-(4-chlorophenyl)-: This compound has a similar structure but with a chlorine atom instead of a methoxy group.

Adenosine, 8-(4-hydroxyphenyl)-: The presence of a hydroxyl group instead of a methoxy group can significantly alter the compound’s reactivity and biological activity.

These comparisons highlight the unique properties of Adenosine, 8-(4-methoxyphenyl)-, particularly its potential as a selective adenosine receptor antagonist.